2-Amino-6-(4-pyridinyl)-4-pyrimidinol

• IUPAC Name: 2-amino-4-pyridin-4-yl-1H-pyrimidin-6-one
• InChI: InChI=1S/C9H8N4O/c10-9-12-7(5-8(14)13-9)6-1-3-11-4-2-6/h1-5H,(H3,10,12,13,14)
• InChI Key: IOKLRUQDALYCPZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1C2=CC(=O)NC(=N2)N
• Molecular Formula: C9H8N4O
• DSSTOX Substance ID: DTXSID80430760
• Molecular Weight: 188.19 g/mol
• CAS No.: 54950-12-8

Description

2-Amino-6-(4-pyridinyl)-4-pyrimidinol is a heterocyclic compound featuring a pyrimidine core substituted with an amino group at position 2, a hydroxyl group at position 4, and a 4-pyridinyl moiety at position 4. This structure confers unique electronic and steric properties, making it a subject of interest in medicinal chemistry and materials science.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural analogs of 2-Amino-6-(4-pyridinyl)-4-pyrimidinol, emphasizing substituent variations, molecular properties, and biological activities:

Compound Name	Substituents (Positions)	Molecular Weight	Key Properties/Activities	Reference ID
2-Amino-6-(4-fluorophenyl)-4-pyrimidinol	4-Fluorophenyl (6)	~207.15	GHS safety data available; moderate solubility in polar solvents
2-(4-Pyridinyl)-6-(trifluoromethyl)-4-pyrimidinol	4-Pyridinyl (2), CF₃ (6)	295.37	High electronegativity from CF₃; potential enzyme inhibition
6-[(Phenylsulfonyl)methyl]-2-(4-pyridinyl)-4-pyrimidinol	Phenylsulfonylmethyl (6), 4-Pyridinyl (2)	327.36	Enhanced steric bulk; possible use in supramolecular chemistry
2-Amino-6-methyl-4-pyrimidinol	Methyl (6)	125.13	Cytosine analog; antiviral activity (e.g., FIV inhibition)
4-Amino-2-(methylthio)-6-pyrimidinol	Methylthio (2)	143.18	Thioether group improves membrane permeability
2-Amino-6-(fluoromethyl)-4-pyrimidinol	Fluoromethyl (6)	~143.11	Docking score: -5.95582 (UBE2C inhibition)
4-Amino-6-(2-fluoro-4-pyridyl)pyrido[3,2-d]pyrimidine	Pyrido[3,2-d]pyrimidine core, 2-fluoro-4-pyridyl (6)	257.23	Kinase inhibition; clinical relevance in cancer therapy

Structural and Electronic Differences

• Substituent Effects: Electron-Withdrawing Groups (e.g., CF₃, F): Enhance hydrogen-bond acceptor capacity and metabolic stability. Electron-Donating Groups (e.g., methyl, methoxy): Increase solubility but may reduce target affinity. 2-Amino-6-methyl-4-pyrimidinol shows lower cytotoxicity compared to abacavir, a related purine analog . Bulkier Groups (e.g., phenylsulfonylmethyl): Introduce steric hindrance, which can either block off-target interactions or reduce bioavailability .

Pharmacological and Biochemical Profiles

• Antiviral Activity: While 2-Amino-6-(4-pyridinyl)-4-pyrimidinol itself lacks reported antiviral data, its methyl-substituted analog (2-Amino-6-methyl-4-pyrimidinol) demonstrates in vitro efficacy against Feline Immunodeficiency Virus (FIV), though with higher cytotoxicity than didanosine .
• Enzyme Inhibition: Docking studies highlight 2-Amino-6-(fluoromethyl)-4-pyrimidinol as a potent UBE2C inhibitor (docking score: -5.95582), outperforming analogs like 6-(fluoromethyl)-2-methyl-4-pyrimidinol (-5.94646) .
• Anti-Inflammatory Potential: Indole-pyrimidine hybrids (e.g., 4-(2-amino-6-(2-(4-chlorophenyl)-1H-indol-3-yl)pyrimidin-4-yl)phenol) show >85% inflammation inhibition, suggesting that 4-pyridinyl substitution could similarly modulate cyclooxygenase or cytokine pathways .